Cas no 62249-80-3 (Oxirane, ethenyl-, (2S)-)

• Product Name: Oxirane, ethenyl-, (2S)-
• CAS No: 62249-80-3
• MF: C₄H₆O
• MW: 70.0898413658142
• CID: 452469
• PubChem ID: 57647791
• Update Time: 2025-04-19

Oxirane, ethenyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, ethenyl-, (2S)-
• (S)-2-Vinyloxirane
• (S)-2-VINYL-OXIRANE
• (S)-3,4-EPOXY-1-BUTENE
• (+)-(S)-3,4-epoxybut-1-ene
• (2S)-2-Vinyloxirane
• (S)-(+)-3,4-epoxy-1-butene
• (S)-1,2-epoxy-3-butene
• (S)-butadiene monoepoxide
• (S)-butadiene monooxide
• (S)-butadiene monoxide
• [S,(+)]-Ethenyloxirane
• (S)-2-Vinyloxirane, technical, >=90% (sum of enantiomers, GC)
• DTXSID401319016
• MFCD04040042
• EN300-784638
• AKOS025295554
• 62249-80-3
• (2S)-2-ETHENYLOXIRANE
• GXBYFVGCMPJVJX-BYPYZUCNSA-N
• G45818

• MDL： MFCD04040042
• Inchi： 1S/C4H6O/c1-2-4-3-5-4/h2,4H,1,3H2/t4-/m0/s1
• InChI Key： GXBYFVGCMPJVJX-BYPYZUCNSA-N
• SMILES： O1C[C@@H]1C=C

Computed Properties

• Exact Mass: 70.04190
• Monoisotopic Mass: 70.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 49.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 0.870 g/mL at 20 °C(lit.)
• Boiling Point: 66 °C(lit.)
• Flash Point: Fahrenheit: -58 ° f
  Celsius: -50 ° c
  
• Refractive Index: n20/D 1.417
• PSA: 12.53000
• LogP: 0.57120
• Optical Activity: [α]20/D +20.0±1°, c = 1% in pentane(lit.)

Oxirane, ethenyl-, (2S)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R11